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Compound of Interest

Compound Name: Zinc caprylate

Cat. No.: B1584025 Get Quote

An In-depth Technical Guide to Zinc Caprylate for Researchers, Scientists, and Drug

Development Professionals

Introduction
Zinc caprylate, also known as zinc octanoate, is a zinc salt of caprylic acid. It is an organo-

metallic compound with a range of applications stemming from its chemical properties and

biological activities. This guide provides a comprehensive overview of its molecular

characteristics, synthesis, analytical methods, and its role in various biological pathways, with a

focus on its relevance to research and drug development.

Molecular Formula and Weight
The fundamental properties of zinc caprylate are summarized in the table below.
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Property Value Citations

Molecular Formula C₁₆H₃₀O₄Zn [1][2][3]

Molecular Weight 351.8 g/mol [1][2]

IUPAC Name zinc bis(octanoate) [4]

CAS Number 557-09-5 [1][2]

Appearance White to off-white powder/solid [2]

Solubility

Slightly soluble in boiling

water; fairly soluble in boiling

alcohol. Insoluble in cold

water.

[2]

Melting Point 136°C [2]

Experimental Protocols
Synthesis of Zinc Caprylate
Zinc caprylate can be synthesized through several methods. The most common laboratory-

scale preparations involve the reaction of a zinc source with caprylic acid.

Method 1: Direct Reaction of Zinc Oxide with Caprylic Acid

This method is straightforward and yields high-purity zinc caprylate.[1]

Reaction Equation: ZnO + 2C₈H₁₆O₂ → Zn(C₈H₁₅O₂)₂ + H₂O[1]

Protocol:

Combine equimolar amounts of zinc oxide and caprylic acid in a suitable reaction vessel.

An anhydrous solvent such as toluene can be used.[1]

Heat the mixture to a temperature between 110°C and 160°C.[1]

Maintain the reaction for 6 to 12 hours under an inert atmosphere, such as nitrogen, to

prevent oxidation.[1]
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Water is produced as a byproduct and can be removed during the reaction.

The resulting zinc caprylate can be isolated and purified.

Method 2: Reaction with Basic Zinc Carbonate

This method is typically conducted in the melt phase without a solvent.

Protocol:

Directly mix basic zinc carbonate (Zn₅(OH)₆(CO₃)₂) with caprylic acid.[1]

Heat the mixture to a temperature between 100°C and 200°C, with a preferred range of

130°C to 150°C.[1]

The reaction proceeds to form zinc caprylate.

Method 3: Metathesis Reaction

This method involves the reaction of a soluble caprylate salt with a soluble zinc salt.

Protocol:

Prepare a solution of potassium caprylate.

Prepare a solution of zinc acetate.

Mix the two solutions at a controlled temperature of 50-55°C.

A precipitate of zinc caprylate will form.

The precipitate is then digested, filtered, and washed with hot distilled water and

subsequently with acetone.

Purification
The primary method for purifying zinc caprylate is recrystallization.

Protocol:
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Dissolve the crude zinc caprylate in hot ethanol until saturation is reached.

Allow the solution to cool slowly. Zinc caprylate will crystallize out of the solution as

lustrous plates.[2][3]

Filter the crystals and wash them with cold ethanol.

Dry the purified crystals in a vacuum oven at a temperature of 40-65°C for at least 48

hours.

Analytical Characterization
Several analytical techniques are employed to confirm the identity and purity of synthesized

zinc caprylate.

Analytical Technique Purpose

Fourier-Transform Infrared Spectroscopy (FTIR)

To confirm the presence of the carboxylate

groups coordinated to the zinc ions.

Characteristic asymmetric carboxylate

stretching frequencies appear in the range of

1540-1520 cm⁻¹.[1][2]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To verify the ligand environment and assess the

purity of the compound. Both ¹H and ¹³C NMR

can be utilized.[1][5]

Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC) are used

to determine the thermal stability and

decomposition profile of zinc caprylate.[1]

X-ray Diffraction (XRD)
To determine the crystalline structure and phase

purity of the solid material.[1]

Signaling Pathways and Biological Relevance
While specific signaling pathways directly initiated by the intact zinc caprylate molecule are

not extensively documented, its biological effects are primarily attributed to the release of zinc
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ions (Zn²⁺). Zinc is an essential trace element that acts as a crucial signaling molecule in

numerous cellular processes, particularly within the immune system.[6] It is therefore

understood that zinc caprylate serves as a delivery vehicle for zinc, which then modulates

various signaling cascades.

Zinc Signaling in Immune Cells
Zinc ions play a significant role in modulating the signaling pathways of immune cells such as T

cells and antigen-presenting cells (APCs).[7]

Toll-Like Receptor (TLR) Signaling: In APCs, the activation of most TLRs (except TLR-3) by

their specific ligands triggers a "zinc signal".[7] This zinc signal can inhibit the IL-1 receptor-

associated kinase (IRAK) and de-ubiquitinate the tumor necrosis factor receptor-associated

factor 6 (TRAF-6), which are key downstream effectors of TLR signaling.[7]

T-Cell Receptor (TCR) Signaling: Upon TCR activation, there is an influx of zinc, which

enhances the activity of ZAP70, a critical kinase in the TCR signaling cascade.[8] This leads

to a sustained influx of calcium, which is essential for T-cell activation.[8] Conversely,

increased intracellular zinc can inhibit calcineurin, a phosphatase required for the activation

of the nuclear factor of activated T cells (NFAT).[7]

MAPK and NF-κB Pathways: Zinc ions can induce MAPK signaling and NF-κB

phosphorylation, both of which are central pathways in immune cell activation and

inflammatory responses.[7]

The following diagram illustrates the general workflow for investigating the effect of zinc
caprylate on a cellular signaling pathway.
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Experimental Workflow: Investigating Zinc Caprylate's Effect on Signaling
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Workflow for studying zinc caprylate's cellular effects.

Zinc-Sensing Receptor GPR39
Extracellular zinc can also act as a ligand for the G protein-coupled receptor GPR39 (also

known as the zinc-sensing receptor, ZnR).[9] Activation of GPR39 by zinc triggers Gαq

signaling pathways, which subsequently activate PLC, Akt, PI3K, and MAPK signaling

cascades.[9] This can lead to an increase in intracellular calcium, further propagating the

signal.

The signaling cascade initiated by zinc binding to GPR39 is depicted below.
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Zinc-Sensing Receptor (GPR39) Signaling Pathway
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GPR39 signaling cascade initiated by extracellular zinc.
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Applications in Research and Drug Development
Zinc caprylate's properties make it a compound of interest in various fields.

Antifungal Agent: It is used as a topical fungicide, similar in action to zinc propionate.[2][3] Its

antifungal properties are relevant for dermatological research and the development of topical

treatments.

Cosmetics and Personal Care: Due to its antiseptic and deodorizing properties, zinc
caprylate is found in foot care products.[10]

Catalyst in Polymer Chemistry: It has been used as a catalyst in the ring-opening

polymerization of L-lactide to synthesize polylactides (PLAs), which are biodegradable

polymers with medical applications.[11][12]

Drug Delivery: As a zinc-containing compound, it is relevant to the broader field of

developing metal-based nanoparticles and composites for drug delivery systems.[13] The

caprylate (octanoate) ligand, being a fatty acid, can also influence the lipophilicity and

delivery characteristics of the compound.

Conclusion
Zinc caprylate is a well-characterized compound with established synthesis and analytical

protocols. While its direct interaction with signaling pathways is an area for further research, its

role as a source of bioactive zinc ions is of significant interest. For researchers and drug

development professionals, zinc caprylate offers potential as an active ingredient, a catalyst

for biocompatible polymers, and a model compound for studying the biological effects of zinc

salts. A thorough understanding of its chemistry and the downstream effects of zinc signaling is

crucial for leveraging its full potential in therapeutic and biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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